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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548167

For researchers, scientists, and drug development professionals, the proper handling of
laboratory materials is paramount to ensuring both personal safety and experimental integrity.
The term "Cho-es-Lys" can refer to two distinct laboratory products: a chemical compound and
a cell line. This guide provides comprehensive safety and logistical information for both.

Part 1: Personal Protective Equipment for the
Chemical Compound

The chemical "Cho-es-Lys" is identified as L-lysine, 6-[[[(3B)-cholest-5-en-3-
yloxy]carbonyl]oxy]hexyl ester, 2,2,2-trifluoroacetate (CAS No. 1356250-80-0). While a specific
Safety Data Sheet (SDS) for this compound is not readily available, a conservative approach to
safety involves assessing the hazards of its components: a cholesterol-lysine derivative and a
trifluoroacetate (TFA) salt. TFA salts can be corrosive and irritating, particularly to the
respiratory system.

Recommended Personal Protective Equipment (PPE)

A summary of the recommended PPE for handling the "Cho-es-Lys" chemical is provided in
the table below.
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PPE Category Item Specifications & Use

Chemical splash goggles are
Eye and Face Protection Safety Goggles mandatory to protect against

potential splashes.

Recommended when handling

larger quantities or when there

Face Shield ) o )
is a significant risk of
splashing.
Minimum requirement for
Hand Protection Nitrile Gloves handling. Should be changed
immediately if contaminated.
A standard lab coat must be
Body Protection Laboratory Coat worn to protect skin and
clothing.
Essential for preventing
Closed-toe Shoes injuries from spills or dropped
items.
All handling of the solid
compound and preparation of
) ) solutions should be conducted
Respiratory Protection Fume Hood

in a certified chemical fume
hood to avoid inhalation of any

dust or aerosols.

Operational Plan: Handling and Disposal

Handling:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.

e Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a
chemical fume hood to minimize inhalation risk.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Solution Preparation: When dissolving the compound, add the solid to the solvent slowly.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid direct
contact with the skin, eyes, and clothing.

Disposal:

o Waste Collection: Dispose of all waste materials, including empty containers, contaminated
gloves, and pipette tips, in a designated hazardous waste container.

o Labeling: Clearly label the hazardous waste container with the contents.

e Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of
chemical waste.

Part 2: Personal Protective Equipment for CHO-ES
Cells

CHO-ES (Chinese Hamster Ovary - Expression Systems) cells are a commonly used
mammalian cell line for recombinant protein expression. The biosafety level for these cells
depends on their specific use.

o Biosafety Level 1 (BSL-1): Standard CHO-ES cells are generally handled at BSL-1.[1][2]

o Biosafety Level 2 (BSL-2): If the cells are modified to contain viral vectors (e.g., adenovirus),
they must be handled at BSL-2.[3]

Recommended Personal Protective Equipment (PPE)

The following table outlines the PPE requirements for handling CHO-ES cells at both BSL-1
and BSL-2.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://expressionsystems.com/product/mammalian-cells/
https://www.fishersci.com/shop/products/cho-cells-frozen/NC1481663
https://www.clinisciences.com/en/other-products-186/cho-es-suspension-cho-k1-cells-843000015.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

BSL-1 Requirements

BSL-2 Additional
Requirements

Eye and Face Protection

Safety Glasses

Required, with a face shield if

there is a risk of splashes.

Hand Protection

Nitrile Gloves

Required.

Body Protection

Laboratory Coat

Required.

Respiratory Protection

Not generally required.

A certified biological safety
cabinet (BSC) is required for
all manipulations that may

generate aerosols.

Operational Plan: Handling and Disposal

Handling (Aseptic Technique):

Sterile Workspace: All cell culture work must be performed in a certified biological safety

cabinet (BSC) to maintain sterility and prevent contamination.

Personal Hygiene: Wash hands thoroughly before and after handling cell cultures.

o Sterile Reagents and Equipment: Use only sterile media, reagents, and equipment.

e No Mouth Pipetting: Mouth pipetting is strictly prohibited.

Experimental Workflow for Thawing and Culturing CHO-ES Cells
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Caption: Workflow for thawing and culturing CHO-ES cells.
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Disposal Plan:
Liquid Waste:

o Decontamination: Aspirate cell culture media into a flask containing a suitable disinfectant,
such as 10% bleach, to a final concentration recommended by your institution's safety
guidelines.[4]

» Contact Time: Allow for a sufficient contact time (e.g., 30 minutes) to ensure complete
inactivation of any biological material.[5]

o Drain Disposal: After decontamination, the liquid waste can typically be disposed of down the
drain with copious amounts of water, in accordance with institutional policies.[6]

Solid Waste:

o Collection: All solid waste that has come into contact with the cells (e.g., flasks, pipette tips,
gloves) must be collected in a biohazard bag.

e Autoclaving: The biohazard bag must be securely closed and decontaminated, typically by
autoclaving, following your institution's biosafety procedures.

o Final Disposal: After autoclaving, the decontaminated waste can be disposed of in the
regular trash.

Logical Relationship for CHO-ES Cell Waste Disposal

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://ehs.weill.cornell.edu/sites/default/files/tissue_culture_waste.pdf
https://www.coriell.org/0/PDF/Global/MSDS_Cell.pdf
https://byotrol.com/how-to-responsibly-neutralise-and-dispose-of-cell-culture-waste-with-chemgene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

CHO-ES Cell Waste
(Liquid and Solid)
Solid Waste
(e.g., flasks, gloves)

Collect in
Biohazard Bag

Autoclave

Dispose in
Regular Trash

Liquid Waste
(e.g., media)

Decontaminate with
10% Bleach

:

Dispose down Drain
with Water

N

N

Click to download full resolution via product page

Caption: Disposal workflow for CHO-ES cell waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
"Cho-es-Lys"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548167#personal-protective-equipment-for-
handling-cho-es-lys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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